Cas no 334017-45-7 (1-Methyl-5-phenylimidazole-2-carboxylic acid)

• Product Name: 1-Methyl-5-phenylimidazole-2-carboxylic acid
• CAS No: 334017-45-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4712959
• Update Time: 2025-10-23

1-Methyl-5-phenylimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-phenylimidazole-2-carboxylic acid
• 1-Methyl-5-phenyl-1H-imidazole-2-carboxylic acid
• 1-Methyl-5-phenylimidazole-2-carboxylic acid

• Inchi： 1S/C11H10N2O2/c1-13-9(7-12-10(13)11(14)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： CYVKMWWAODAXJE-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 202.074227566 g/mol
• Monoisotopic Mass: 202.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1
• Molecular Weight: 202.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-5-phenylimidazole-2-carboxylic acid

Comprehensive Overview of 1-Methyl-5-phenylimidazole-2-carboxylic acid (CAS No. 334017-45-7)

1-Methyl-5-phenylimidazole-2-carboxylic acid (CAS No. 334017-45-7) is a specialized organic compound belonging to the imidazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methyl group, a phenyl ring, and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its applications due to its potential in drug discovery, particularly in modulating enzyme activity and receptor binding.

The growing interest in imidazole derivatives like 1-Methyl-5-phenylimidazole-2-carboxylic acid is driven by their role in developing small-molecule therapeutics. Recent studies highlight its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with the demand for targeted therapies in oncology and autoimmune diseases. Its CAS No. 334017-45-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

From a synthetic perspective, 1-Methyl-5-phenylimidazole-2-carboxylic acid is synthesized via multistep organic reactions, often involving cyclization and functional group interconversion. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, or metal complexes. This adaptability makes it a valuable building block in combinatorial chemistry, a trending topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also critical for CAS No. 334017-45-7. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile are under investigation, addressing the rising focus on green chemistry principles. Users often search for "safe handling of imidazole derivatives" or "eco-friendly synthesis of carboxylic acids," indicating a shift toward sustainable practices.

In analytical chemistry, 1-Methyl-5-phenylimidazole-2-carboxylic acid is characterized using techniques like HPLC, NMR, and mass spectrometry. Its chromatographic purity and structural elucidation are essential for quality control, particularly in GMP-compliant production. These aspects resonate with queries such as "analytical methods for heterocyclic acids" or "QC protocols for pharmaceutical intermediates."

Market trends reveal increasing demand for CAS No. 334017-45-7 in contract research organizations (CROs) and custom synthesis services. Its application in peptide mimetics and metal-organic frameworks (MOFs) further expands its commercial potential. Discussions on platforms like LinkedIn often highlight "imidazole-based scaffolds in drug design" or "emerging intermediates for biologics," underscoring its cross-disciplinary appeal.

Future research directions for 1-Methyl-5-phenylimidazole-2-carboxylic acid may explore its catalytic properties or nanomaterial integration, areas gaining traction in materials science. Collaborative efforts between academia and industry could unlock novel applications, aligning with searches like "innovative uses of imidazole carboxylates." As the scientific community prioritizes precision medicine and sustainable chemistry, this compound is poised to remain a focal point in advanced research.